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Compound of Interest

Compound Name: Octafonium chloride

Cat. No.: B099018 Get Quote

In-Depth Technical Guide to Octafonium
Chloride
For Researchers, Scientists, and Drug Development Professionals

Core Substance Identification
Octafonium chloride, a quaternary ammonium antiseptic, is chemically identified as

benzyldiethyl{2-[4-(1,1,3,3-tetramethylbutyl)phenoxy]ethyl}ammonium chloride. This compound

is recognized for its antimicrobial properties and is utilized in various topical antiseptic

formulations.

Identifier Value

CAS Number 15687-40-8

Molecular Formula C27H42ClNO

Molecular Weight 432.08 g/mol

Mechanism of Action
As a cationic surfactant, the primary antimicrobial mechanism of Octafonium chloride involves

the disruption of microbial cell membranes. The positively charged quaternary ammonium
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headgroup electrostatically interacts with the negatively charged components of the bacterial

cell wall, such as phospholipids and teichoic acids.[1] This initial binding facilitates the insertion

of the hydrophobic alkyl tail into the lipid bilayer of the cell membrane.[1]

This penetration disrupts the structural integrity and fluidity of the membrane, leading to

increased permeability.[1] Consequently, essential intracellular components like ions,

metabolites, and proteins leak out, while the proton motive force is dissipated. This loss of

cellular contents and disruption of metabolic processes ultimately results in bacterial cell death.

[1][2]

Antimicrobial Signaling and Disruption Pathway
The following diagram illustrates the sequential steps of the antimicrobial action of Octafonium
chloride on a bacterial cell.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.agritechem.com/news/96.html
https://www.agritechem.com/news/96.html
https://www.agritechem.com/news/96.html
https://www.agritechem.com/news/96.html
https://www.researchgate.net/figure/General-mechanism-of-action-of-quaternary-ammonium-salts-QAS-where-the-phospholipid_fig2_385873663
https://www.benchchem.com/product/b099018?utm_src=pdf-body
https://www.benchchem.com/product/b099018?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action of Octafonium Chloride on Bacterial Cell
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b099018?utm_src=pdf-custom-synthesis
https://www.agritechem.com/news/96.html
https://www.researchgate.net/figure/General-mechanism-of-action-of-quaternary-ammonium-salts-QAS-where-the-phospholipid_fig2_385873663
https://www.benchchem.com/product/b099018#cas-number-and-molecular-weight-of-octafonium-chloride
https://www.benchchem.com/product/b099018#cas-number-and-molecular-weight-of-octafonium-chloride
https://www.benchchem.com/product/b099018#cas-number-and-molecular-weight-of-octafonium-chloride
https://www.benchchem.com/product/b099018#cas-number-and-molecular-weight-of-octafonium-chloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b099018?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

